1-[3-Amino-6-(3-methoxyphenyl)-4-(trifluoromethyl)thieno[2,3-b]pyridin-2-yl]ethanone

• IUPAC Name: 1-[3-amino-6-(3-methoxyphenyl)-4-(trifluoromethyl)thieno[2,3-b]pyridin-2-yl]ethanone
• InChI: InChI=1S/C17H13F3N2O2S/c1-8(23)15-14(21)13-11(17(18,19)20)7-12(22-16(13)25-15)9-4-3-5-10(6-9)24-2/h3-7H,21H2,1-2H3
• InChI Key: ZEECBIZWIAYIBD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C2=C(S1)N=C(C=C2C(F)(F)F)C3=CC(=CC=C3)OC)N
• Molecular Formula: C17H13F3N2O2S
• Molecular Weight: 366.4 g/mol
• CAS No.: 625377-34-6

Description

The compound 1-[3-Amino-6-(3-methoxyphenyl)-4-(trifluoromethyl)thieno[2,3-b]pyridin-2-yl]ethanone features a thieno[2,3-b]pyridine core with key substituents:

• 3-Amino group: Enhances hydrogen bonding and reactivity for further derivatization.
• 6-(3-Methoxyphenyl): A methoxy-substituted aryl group that influences electronic properties and solubility.
• 4-Trifluoromethyl (CF₃): An electron-withdrawing group that improves metabolic stability and lipophilicity.
• 2-Ethanone: A ketone moiety that may participate in intermolecular interactions or serve as a synthetic handle .

Biological Activity

1-[3-Amino-6-(3-methoxyphenyl)-4-(trifluoromethyl)thieno[2,3-b]pyridin-2-yl]ethanone (CAS Number: 625377-35-7) is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article provides a comprehensive overview of its biological activity, including mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 1-[3-Amino-6-(3-methoxyphenyl)-4-(trifluoromethyl)thieno[2,3-b]pyridin-2-yl]ethanone is C17H13F3N2O2S, with a molecular weight of 366.36 g/mol. The compound features a thieno[2,3-b]pyridine core, which is known for various pharmacological properties.

Property	Value
Molecular Formula	C17H13F3N2O2S
Molecular Weight	366.36 g/mol
CAS Number	625377-35-7

Antitumor Activity

Recent studies have indicated that compounds similar to 1-[3-Amino-6-(3-methoxyphenyl)-4-(trifluoromethyl)thieno[2,3-b]pyridin-2-yl]ethanone exhibit significant antitumor properties. For instance, the compound has shown inhibitory effects on various cancer cell lines, including A549 (lung cancer), NCI-H1975 (non-small cell lung cancer), and NCI-H460 (large cell lung cancer). The mechanism involves the inhibition of the epidermal growth factor receptor (EGFR) tyrosine kinase, which plays a critical role in tumor proliferation and survival .

Anti-inflammatory Effects

The compound has also demonstrated anti-inflammatory properties. In vitro studies revealed that it could significantly reduce lipopolysaccharide (LPS)-induced inflammation in microglial cells. This suggests potential therapeutic applications in neurodegenerative diseases characterized by inflammation .

Case Studies and Research Findings

• In Vitro Antitumor Studies
  • A study evaluated the cytotoxicity of various thieno[2,3-b]pyridine derivatives, including 1-[3-Amino-6-(3-methoxyphenyl)-4-(trifluoromethyl)thieno[2,3-b]pyridin-2-yl]ethanone. The results indicated an IC50 value in the low micromolar range against several cancer cell lines, suggesting potent antitumor activity .
• Docking Studies
  • Molecular docking simulations have been performed to predict the binding affinity of the compound to various targets involved in cancer progression. The results indicated favorable interactions with EGFR and other kinases implicated in tumor growth .

Comparison with Similar Compounds

Key Findings and Implications

Electronic Effects : The trifluoromethyl group is conserved across analogs, emphasizing its role in stability and bioactivity.

Substituent Diversity :

• Methoxy groups (target compound) improve solubility compared to halogens (e.g., chlorine in 3b) .
• Heterocycles (e.g., pyrazole in compound 16) enhance target binding but may complicate synthesis .